1-(2-chlorophenyl)-N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]methanesulfonamide
• InChI: InChI=1S/C20H26ClN3O3S/c1-27-19-8-6-18(7-9-19)24-14-12-23(13-15-24)11-10-22-28(25,26)16-17-4-2-3-5-20(17)21/h2-9,22H,10-16H2,1H3
• InChI Key: RGTQLLZQNQUDGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CCNS(=O)(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C20H26ClN3O3S
• Molecular Weight: 424.0 g/mol

Description

1-(2-chlorophenyl)-N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H26ClN3O3S and its molecular weight is 423.96. The purity is usually 95%.
BenchChem offers high-quality 1-(2-chlorophenyl)-N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-chlorophenyl)-N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

• Research on related compounds includes the synthesis and characterization of diethyltin-based self-assemblies derived from sulfonate-phosphonate ligands. These studies highlight the compound's potential role in forming three-dimensional structures with specific binding modes, suggesting its utility in materials science and nanotechnology (R. Shankar et al., 2011).

Reaction Kinetics and Mechanisms

• Studies on the kinetics of elimination reactions of methanesulfonic acid from similar substrates reveal insights into chemical reaction pathways, highlighting the compound's relevance in studying chemical reaction mechanisms and kinetics (D. Kumar & S. Balachandran, 2008).

Bioactivity and Drug Discovery

• Research into bis(heteroaryl)piperazines as a novel class of non-nucleoside HIV-1 reverse transcriptase inhibitors showcases the potential therapeutic applications of structurally similar compounds in antiviral drug development (D. Romero et al., 1994).

Synthetic Methodologies

• The development of new synthetic methodologies for the production of α-styryl carbinol antifungal agents, involving the use of similar chemical structures, underscores the compound's importance in pharmaceutical synthesis and the development of antifungal therapies (A. PestiJaan et al., 1998).

Supramolecular Chemistry

• Investigations into the formation of sulfomethylated macrocycles and chelates from similar structures illustrate the compound's utility in supramolecular chemistry and potential applications in creating novel chelating agents for medical and industrial purposes (J. van Westrenen & A. D. Sherry, 1992).